![molecular formula C14H22N2O4S B3937630 N-(1-isopropyl-2-methylpropyl)-4-methyl-3-nitrobenzenesulfonamide](/img/structure/B3937630.png)
N-(1-isopropyl-2-methylpropyl)-4-methyl-3-nitrobenzenesulfonamide
Overview
Description
N-(1-isopropyl-2-methylpropyl)-4-methyl-3-nitrobenzenesulfonamide, also known as NMS-873, is a small molecule inhibitor of the ATPase VCP/p97. This molecule has gained a lot of attention in recent years due to its potential therapeutic applications in various diseases such as cancer and neurodegenerative disorders.
Mechanism of Action
N-(1-isopropyl-2-methylpropyl)-4-methyl-3-nitrobenzenesulfonamide inhibits the ATPase activity of VCP/p97, which is involved in the degradation of misfolded proteins. This leads to the accumulation of misfolded proteins and the activation of the UPR. The UPR then leads to the degradation of misfolded proteins and the inhibition of cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In cancer cells, this compound induces ER stress and activates the UPR, leading to the degradation of misfolded proteins and the inhibition of cell proliferation. In neuronal cells, this compound inhibits the accumulation of misfolded proteins and prevents neuronal cell death.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(1-isopropyl-2-methylpropyl)-4-methyl-3-nitrobenzenesulfonamide is its specificity for VCP/p97. This allows for targeted inhibition of this protein and minimizes off-target effects. However, one limitation of this compound is its low solubility in aqueous solutions, which can make it difficult to use in certain lab experiments.
Future Directions
There are a number of future directions for research on N-(1-isopropyl-2-methylpropyl)-4-methyl-3-nitrobenzenesulfonamide. One area of research is the development of more soluble analogs of this compound that can be used in a wider range of lab experiments. Another area of research is the investigation of the potential therapeutic applications of this compound in other diseases such as cystic fibrosis and Huntington's disease. Finally, future research could focus on the development of more potent inhibitors of VCP/p97 that could have even greater therapeutic potential.
Scientific Research Applications
N-(1-isopropyl-2-methylpropyl)-4-methyl-3-nitrobenzenesulfonamide has been extensively studied for its potential therapeutic applications in various diseases. One of the major areas of research is cancer. Studies have shown that this compound inhibits the growth of cancer cells by inducing ER stress and activating the unfolded protein response (UPR). This leads to the degradation of misfolded proteins and the inhibition of cell proliferation.
In addition to cancer, this compound has also been studied for its potential therapeutic applications in neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Studies have shown that this compound inhibits the accumulation of misfolded proteins in neuronal cells and prevents neuronal cell death.
properties
IUPAC Name |
N-(2,4-dimethylpentan-3-yl)-4-methyl-3-nitrobenzenesulfonamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O4S/c1-9(2)14(10(3)4)15-21(19,20)12-7-6-11(5)13(8-12)16(17)18/h6-10,14-15H,1-5H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACHNOKPVJRROBN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)NC(C(C)C)C(C)C)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.40 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.